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Compound Name: H100
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Welcome to the Technical Support Center for NVIDIA H100 GPUs. This guide is designed for
researchers, scientists, and drug development professionals to troubleshoot common driver
and software issues encountered during scientific experiments.

Frequently Asked Questions (FAQS)
Q1: What are the first steps | should take if my H100
GPU is not detected?

Al: If your system fails to recognize the H100 GPU, begin with a systematic check of hardware
and basic software configurations.

o Verify Physical Installation: Ensure the GPU is correctly seated in the PCle slot and that all
necessary power connectors are securely attached.[1][2] The H100 has high power
requirements, so confirm your Power Supply Unit (PSU) meets the specified wattage.[1][3]

e Check System BIOS/UEFI: Confirm that the motherboard's BIOS is updated to the latest
version.[1] In the BIOS settings, ensure that the PCle slot is enabled and configured to the
appropriate generation (PCle Gen 4 or Gen 5) for optimal performance.[1][4] If your system
has integrated graphics, consider disabling it to prevent conflicts.[1]

 Inspect System Logs: Use commands like dmesg or check /var/log/syslog in Linux for any
NVIDIA-related error messages.[2]
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e Confirm OS Detection: In Linux, run the command Ispci | grep NVIDIA to see if the operating
system recognizes the PCle device.[2][4] In Windows, check the Device Manager for
unrecognized devices.[1] If the nvidia-smi command fails with a message that it "couldn't
communicate with the NVIDIA driver," it's a strong indicator of a driver installation or
hardware issue.[5][6][7]

Q2: My scientific application is failing with a CUDA-
related error. How can | resolve this?

A2: CUDA errors are often due to version mismatches between the NVIDIA driver, the installed
CUDA Toolkit, and the requirements of your scientific software.

e Minimum CUDA Version: The NVIDIA H100 GPU requires a minimum of CUDA 11.8 for
basic functionality.[4][8] For optimal performance and access to all features, CUDA 12.2 or
later is recommended.[9]

« Driver and Toolkit Compatibility: Ensure the installed NVIDIA driver version is compatible with
your CUDA Toolkit version. An outdated or incorrect driver is a common cause of CUDA
compatibility issues.[4]

o Application Requirements: Check the documentation for your specific software (e.g.,
GROMACS, TensorFlow, NAMD) to see its certified CUDA version. Using a version of
PyTorch or TensorFlow that does not support your installed CUDA version can lead to the
GPU not being detected by the framework.[10]

e Environment Variables: If you have multiple CUDA toolkits installed, make sure your
environment variables (PATH and LD_LIBRARY_PATH in Linux) point to the correct version
required by your application.[4]

Q3: My simulation performance on the H100 is slower
than expected. What are potential causes and
solutions?

A3: Performance degradation can stem from thermal issues, power limitations, software
bottlenecks, or improper configuration.
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Monitor GPU Vitals: Use the nvidia-smi command-line utility to monitor GPU temperature,
power draw, and utilization in real-time.[2][11]

o To continuously watch key metrics, run: watch -n 1 nvidia-smi

o To check for thermal throttling, use: nvidia-smi -q -d TEMPERATURE[12][13] Overheating
is a common cause of performance throttling.[3][11]

Check Power Limits: Ensure the GPU is receiving adequate power and that no power limits
are being imposed by the system's BIOS or server management software.[12]

Optimize Software and Kernels: Profile your applications using tools like NVIDIA Nsight
Systems or Nsight Compute to identify inefficient kernels or memory access patterns.[12]
Ensure your CUDA kernels are optimized for the H100's Hopper architecture.[12]

Multi-GPU Communication: In a multi-GPU setup, inefficient data transfer between GPUs
can be a bottleneck. Utilize libraries like NCCL for optimized collective communication.[12]

Q4: I'm encountering memory errors. How should |
diagnose and handle them?

A4: The H100 is equipped with Error-Correcting Code (ECC) memory to detect and correct

errors. Uncorrectable ECC errors can indicate hardware issues.[14]

Check ECC Status: Use nvidia-smi -q -d ECC to check for any recorded ECC errors.[15]

Understand Error Containment: The H100 architecture features "error containment,” which
limits the impact of most uncorrectable ECC errors to only the application that caused the
error, allowing other workloads on the GPU to continue unaffected.[16]

Dynamic Page Offlining: When a contained, uncorrectable error occurs, the NVIDIA driver
will use Dynamic Page Offlining (also known as Dynamic Page Blacklisting) to mark the
faulty memory page as unusable for future allocations, enhancing system resilience without
requiring an immediate reboot.[15][17]

Uncontained Errors: In rare cases, an error may be "uncontained,"” which can impact all
workloads and may require a GPU reset to resolve.[15][16] Persistent uncorrectable errors
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may signify a need for hardware replacement.[14]

Troubleshooting Guides
Guide 1: Clean Installation of NVIDIA Drivers on Linux

A faulty or conflicting driver installation is a primary source of issues. A clean installation
ensures that all previous driver components are removed before installing a new version.

Experimental Protocol:
e Remove Existing Drivers: Purge all existing NVIDIA packages from your system.
or for RPM-based systems:

o Blacklist Nouveau Driver: The default open-source nouveau driver can conflict with the
official NVIDIA driver.[5][18] Create a file to blacklist it:

Add the following lines to the file:
o Update Kernel and Reboot: Update the kernel initramfs and reboot the system.

[1][4]5. Install the Driver: Stop the display manager, enter a text-only console, and run the
installer with root privileges. bash sudo telinit 3 sudo sh NVIDIA-Linux-x86_64-.run 6. Reboot
and Verify: Reboot the system one final time. After rebooting, run nvidia-smi to verify that the
driver is loaded correctly and the H100 GPU is recognized.

[2]### Guide 2: Diagnosing Application-Specific Performance Issues with GROMACS

Poor performance in molecular dynamics simulations can be due to suboptimal task distribution
between the CPU and GPU.

Experimental Protocol:

o Establish a Baseline: Run the simulation on a CPU-only node to establish a baseline
performance metric (e.g., ns/day). 2[19]. Initial GPU Run: Run the same simulation on a
GPU-enabled node. For GROMACS, a typical command offloads non-bonded calculations to
the GPU:
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» Analyze Performance: Compare the ns/day from the GPU run to the CPU baseline. A
significant drop in performance when using a GPU suggests a configuration issue. 4[19].
Check for Bottlenecks:

o GPU Utilization: While the simulation is running, use nvidia-smi to monitor GPU utilization.
Low utilization suggests the CPU is the bottleneck and cannot feed the GPU fast enough.

o MPI and Threading: The number of MPI ranks and OpenMP threads can dramatically
impact performance. With a powerful GPU like the H100, it is often optimal to run with
fewer MPI ranks (e.g., 1 or 2) and assign more CPU cores to each rank via
OMP_NUM_THREADS. 5[19]. Refine Task Offloading: Experiment with offloading more
computational tasks to the GPU. GROMACS allows offloading PME and bonded
interactions as well:

Monitor performance after each change to find the optimal configuration for your specific
system and simulation.

Data and Specifications
Table 1: H100 vs. A100 GPU Comparison for Scientific

Computing

NVIDIA H100 Tensor Core NVIDIA A100 Tensor Core

Feature L ==
Architecture Hopper Ampere

FP64 (Double Precision) 26 TFLOPS 9.7 TFLOPS
FP64 Tensor Core 51 TFLOPS 19.5 TFLOPS
FP32 (Single Precision) 51 TFLOPS 19.5 TFLOPS
GPU Memory 80 GB HBM3 80 GB HBM2e
Memory Bandwidth 3.35TB/s 2.0 TB/s
Minimum CUDA Version 11.8 11.0

Data sourced from multiple articles referencing NVIDIA's official specifications.
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[20][21]### Table 2: Recommended Software Versions for H100 on Ubuntu

Operating Recommended Recommended Recommended
System Kernel NVIDIA Driver CUDA Toolkit

Notes

Using kernels
that are too new
or too old can

] lead to the GPU

Ubuntu 22.04 6.5.0-15-generic R535 (or later) 12.2 ]

not being
recognized or
suboptimal

performance.

Production-
stable
5.15.0-87- performance is
Ubuntu 20.04 ] R535 (or later) 12.2 )
generic best achieved
with the R535

driver series.

Visual Workflows and Pathways
General Troubleshooting Logic

This diagram outlines the initial steps to take when a driver-related issue is suspected.
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Symptom:
Application Crash or
‘nvidia-smi' Fails

1. Physical Checks
- Is GPU seated correctly?
- Are power cables connected?

ardware OK

2. System BIOS/UEFI
- Is BIOS up to date?
- Is PCle slot enabled?
- Integrated graphics disabled?

BIOS OK

3. Driver Integrity
- Run 'Ispci | grep NVIDIA'
- Check system logs for errors

Driver Corrupt
or Not Found

4. Perform Clean Driver Found,
Driver Installation Issue Persists

5. Verify Installation
- Reboot System
- Run 'nvidia-smi'

Success Failure

Issue Persists
(Contact Support)

Issue Resolved

Click to download full resolution via product page

Caption: High-level workflow for troubleshooting H100 GPU detection and driver issues.

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/product/b15585327?utm_src=pdf-body-img
https://www.benchchem.com/product/b15585327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

CUDA Version Compatibility Workflow

Use this decision tree to diagnose problems related to CUDA and scientific software
compatibility.
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Start: Application
Fails with CUDA Error

1. Check Software Docs
for required CUDA version

2. Check Installed CUDA Toolkit
'nvcce --version'

Version Mismatch

e o i Action: Install

Required CUDA Toolkit

y

3. Check NVIDIA Driver Version
'nvidia-smi’

er too old for Toolkit

Action: Update NVIDIA Driver

. . Driver is Compatible
to a compatible version

Compatibility Verified
Re-run Application

Click to download full resolution via product page

Caption: Decision process for resolving CUDA version conflicts with scientific software.
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H100 ECC Memory Error Handling Pathway

This diagram illustrates the automated process the H100 GPU and its driver follow upon
detecting an uncorrectable memory error.
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Uncorrectable ECC
Error Detected

Error Containment
Mechanism Activated

Success Failure

Result: Contained Error Result: Uncontained Error
(Blast radius limited) (Rare event)

Action: Affected Action: GPU Reset
Application is Terminated Required

Action: Dynamic Page Offlining
(Faulty memory page is retired)

Other applications
continue running

Click to download full resolution via product page

Caption: Signaling pathway for H100's ECC error containment and recovery process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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